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Introduction

B 193, also known as AMG 193, is a potent and orally active MTA-cooperative inhibitor of
Protein Arginine Methyltransferase 5 (PRMT5).[1][2][3] It selectively targets cancer cells with
methylthioadenosine phosphorylase (MTAP) deletion, a common genetic alteration in various
cancers.[4][5] In MTAP-deleted cells, the accumulation of methylthioadenosine (MTA) facilitates
the binding of AMG 193 to PRMTS5, leading to enhanced inhibition of its methyltransferase
activity.[4][6] This targeted inhibition induces DNA damage, cell cycle arrest, and aberrant
MRNA splicing, ultimately leading to antitumor effects while sparing normal tissues with intact
MTAP.[4][7]

These application notes provide detailed protocols for the preparation and handling of AMG
193 solutions and summarize its stability data to aid in preclinical research and development.

Physicochemical and Solubility Data
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A summary of the key physicochemical properties and solubility of AMG 193 is presented in
Table 1. This data is essential for the accurate preparation of stock solutions and experimental
formulations.

Property Value Reference
Chemical Formula C22H19F3N403 [1]
Molecular Weight 444.41 g/mol [1]

CAS Number 2790567-82-5 [1]
Solubility in DMSO 89 mg/mL (200.26 mM) [11[3]
Solubility in Ethanol 30 mg/mL [3]
Solubility in Water Insoluble [3]

Solution Preparation Protocols

Accurate and consistent preparation of AMG 193 solutions is critical for reproducible
experimental results. The following protocols detail the preparation of stock solutions and
formulations for in vitro and in vivo studies.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Materials:

AMG 193 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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e Equilibrate the AMG 193 powder to room temperature before opening the vial to prevent
moisture condensation.

e Weigh the desired amount of AMG 193 powder using a calibrated analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.44 mg of AMG 193.

e Add the appropriate volume of anhydrous DMSO to the AMG 193 powder. For a 10 mM
solution, add 1 mL of DMSO for every 4.44 mg of AMG 193.

» Vortex the solution until the AMG 193 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) and sonication can be used to aid dissolution if precipitation occurs.[2][8]

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Protocol 2: Formulation for In Vitro Cell-Based Assays

Materials:

e 10 mM AMG 193 DMSO stock solution (from Protocol 1)

e Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

« Sterile dilution tubes

Procedure:

e Thaw a single-use aliquot of the 10 mM AMG 193 DMSO stock solution.

o Perform serial dilutions of the stock solution in the desired cell culture medium to achieve the
final working concentrations.

e Ensure the final concentration of DMSO in the cell culture medium is consistent across all
experimental conditions and does not exceed a level that is toxic to the cells (typically <
0.5%).
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Protocol 3: Formulation for In Vivo Oral Administration
(Aqueous Suspension)

This formulation was used in preclinical xenograft studies.[4]

Materials:

AMG 193 powder

2% Hydroxypropyl methylcellulose (HPMC) in sterile water

0.1% Tween-80 in sterile water

pH meter and solutions for pH adjustment (e.g., HCI, NaOH)

Sterile tubes and homogenizer or sonicator

Procedure:

¢ Prepare a solution of 2% HPMC and 0.1% Tween-80 in sterile water.

o Adjust the pH of the vehicle solution to 2.0.[4]

» Weigh the required amount of AMG 193 powder for the desired final concentration.
e Add the AMG 193 powder to the vehicle solution.

¢ Mix thoroughly using a vortex mixer and a homogenizer or sonicator to create a uniform
suspension.

e This formulation should be stored at 2°C—-8°C and protected from light. Mix well before each
oral administration.[4]

Protocol 4: Formulation for In Vivo Administration
(Solubilized Formulation)

This is a general formulation for achieving a clear solution for in vivo use.[2][8]
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Materials:

AMG 193 DMSO stock solution (e.g., 50 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl) or ddH20

Sterile tubes

Procedure:
e Prepare a concentrated stock solution of AMG 193 in DMSO.

 In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each
addition:

[e]

10% DMSO (from the concentrated stock)

40% PEG300

o

5% Tween-80

[¢]

[¢]

45% Saline or ddH20

e For example, to prepare 1 mL of a 5 mg/mL working solution:

o

Add 100 pL of a 50 mg/mL DMSO stock solution.

[¢]

Add 400 pL of PEG300 and mix until clear.

[¢]

Add 50 pL of Tween-80 and mix.

[e]

Add 450 pL of saline to reach a final volume of 1 mL.

¢ The final solution should be clear. This working solution should be prepared fresh and used
on the same day for optimal results.[8]
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Stability and Storage

Proper storage of AMG 193 is essential to maintain its integrity and activity. The recommended

storage conditions are summarized in Table 2.

Storage

Form Temperature Stability Period Reference
Powder -20°C 3 years [3]
DMSO Stock Solution -80°C 1 year [3]
DMSO Stock Solution -20°C 1 month [3]
Aqueous Suspension 2°C-8°C Not specified [4]

Note: It is strongly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[2][3] While the product can be shipped at room temperature, long-term storage should

adhere to the conditions above.[1]

Signaling Pathway and Mechanism of Action
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Caption: Mechanism of action of B 193 (AMG 193).

Experimental Workflow
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Caption: General experimental workflow for B 193.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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